Cas no 646450-62-6 (Quinazoline, 7-[(2-fluoro-3-pyridinyl)methoxy]-2-methyl-4-(1-pyrrolidinyl)-)
![Quinazoline, 7-[(2-fluoro-3-pyridinyl)methoxy]-2-methyl-4-(1-pyrrolidinyl)- structure](https://www.kuujia.com/scimg/cas/646450-62-6x300.png)
646450-62-6 structure
Product Name:Quinazoline, 7-[(2-fluoro-3-pyridinyl)methoxy]-2-methyl-4-(1-pyrrolidinyl)-
CAS No:646450-62-6
Molecular Formula:C19H19FN4O
Molecular Weight:338.37876
CID:420870
PubChem ID:10065720
Quinazoline, 7-[(2-fluoro-3-pyridinyl)methoxy]-2-methyl-4-(1-pyrrolidinyl)- Properties
Names and Identifiers
-
- Quinazoline, 7-[(2-fluoro-3-pyridinyl)methoxy]-2-methyl-4-(1-pyrrolidinyl)-
- 7-[(2-fluoropyridin-3-yl)methoxy]-2-methyl-4-pyrrolidin-1-ylquinazoline
- DTXSID90435100
- 646450-62-6
- SCHEMBL5485312
-
- InChIKey: QOYVDQPNGMAGHQ-UHFFFAOYSA-N
- Inchi: InChI=1S/C19H19FN4O/c1-13-22-17-11-15(25-12-14-5-4-8-21-18(14)20)6-7-16(17)19(23-13)24-9-2-3-10-24/h4-8,11H,2-3,9-10,12H2,1H3
- SMILES: CC1=NC2=C(C=CC(=C2)OCC3=C(N=CC=C3)F)C(=N1)N4CCCC4
Computed Properties
- Exact Mass: 338.15447
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 4
- Monoisotopic Mass: 338.15428940g/mol
- Heavy Atom Count: 25
- Complexity: 434
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.7
- Topological Polar Surface Area: 51.1Ų
Experimental Properties
- PSA: 51.14
Quinazoline, 7-[(2-fluoro-3-pyridinyl)methoxy]-2-methyl-4-(1-pyrrolidinyl)- Related Literature
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Stefan P. Tarnawsky,Alexander F. Palazzo Mol. BioSyst., 2012,8, 2527-2530
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Hongbo Zhou,Jiahao Yan,Xiaoping Shen,Hu Zhou,Aihua Yuan RSC Adv., 2014,4, 61-70
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Xueyan Xu,Chengxiang Shi,Qi Li,Rui Chen,Tiehong Chen RSC Adv., 2017,7, 14382-14388
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Sabine Richert,Ilya Kuprov,Martin D. Peeks,Elizaveta A. Suturina,Jonathan Cremers,Harry L. Anderson,Christiane R. Timmel Phys. Chem. Chem. Phys., 2017,19, 16057-16061
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Magali Roux,Anthony Dosseto Metallomics, 2017,9, 1326-1351
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Kyu Hyoung Lee,Min-Wook Oh,Hyun-Sik Kim,Weon Ho Shin,Kimoon Lee,Jae-Hong Lim,Ji-il Kim,Sang-il Kim Inorg. Chem. Front., 2019,6, 1475-1481
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9. Reductive coupling of CO with magnesium anthracene complexes: formation of magnesium enediolates†K. Yuvaraj,Cameron Jones Chem. Commun., 2021,57, 9224-9227
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Mona A. Mohamed,Shimaa A. Atty,Hanan A. Merey,Taghreed A. Fattah,Christopher W. Foster,Craig E. Banks Analyst, 2017,142, 3674-3679
646450-62-6 (Quinazoline, 7-[(2-fluoro-3-pyridinyl)methoxy]-2-methyl-4-(1-pyrrolidinyl)-) Related Products
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